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Compound of Interest

Compound Name: L-Glutamic acid, 9-methylpteroyl-

CAS No.: 2179-16-0

Cat. No.: B1678936

Get Quote

Technical Comparison Guide for Drug Development & Structural Biology

Executive Summary
9-Methylpteroyl-L-glutamic acid (also known as Ninopterin or 9-Me-PGA) is a structural

analogue of Folic Acid where a methyl group is introduced at the C9 position of the methylene

bridge. Unlike Methotrexate (an

-methyl analogue), Ninopterin modifies the bridge carbon itself, introducing a new chiral center
and altering the steric environment near the

atom.

This guide provides a rigorous NMR characterization protocol to distinguish Ninopterin from its

primary structural relatives: Folic Acid (FA) and Methotrexate (MTX). For researchers, the

critical challenge is differentiating the C9-methyl signal of Ninopterin from the

-methyl signal of Methotrexate and the unsubstituted bridge of Folic Acid.

Part 1: Structural Context & Chemical Identity
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Before interpreting spectra, the structural nuance must be defined. The "9-methyl" designation

refers to the carbon bridge connecting the pteridine ring to the

-aminobenzoic acid (PABA) moiety.

Compound
Common
Name

Pteridine
C4 Subst.
[1]

Bridge (C9) Subst. CAS No.

9-Me-PGA Ninopterin
Hydroxyl

(Oxo)
-CH(CH3)- -H 2179-16-0

PGA Folic Acid
Hydroxyl

(Oxo)
-CH2- -H 59-30-3

MTX Methotrexate Amino -CH2- -CH3 59-05-2

Key Structural Impact: The introduction of the methyl group at C9 creates a chiral center.

Synthetic Ninopterin is often a mixture of diastereomers (due to the L-glutamate), which can

cause signal doubling in high-field NMR, particularly in the glutamate and bridge regions.

Part 2: Experimental Protocol (Self-Validating)
To ensure reproducibility and prevent aggregation-induced broadening (common in pteridines),

follow this specific workflow.

Solvent Selection Strategy
Primary Recommendation: DMSO-d6.[2][3]

Reasoning: Pteridines aggregate in water (D2O), causing severe line broadening of the

aromatic signals. DMSO-d6 disrupts these stacking interactions, yielding sharp peaks.

Furthermore, DMSO-d6 allows for the observation of exchangeable protons (Amide NH

and Pteridine NH), which are critical for confirming the N10-protonation state.

Alternative: D2O + NaOD (pH > 10).

Use Case: Only if solubility in DMSO is insufficient. Warning: This exchanges all labile

protons (NH/OH disappear) and shifts aromatic peaks upfield due to deprotonation.
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Sample Preparation Workflow
Mass: Weigh 5–10 mg of Ninopterin.

Solvation: Add 600 µL of DMSO-d6 (99.9% D).

De-aggregation: Sonicate for 2 minutes at ambient temperature. Do not heat above 40°C to

avoid degradation.

Reference: Add 0.03% TMS (Tetramethylsilane) as an internal standard (

0.00 ppm).

Acquisition: Standard 1H pulse sequence (zg30), relaxation delay (D1)

2.0s to allow full relaxation of rigid aromatic protons.

Characterization Workflow (DOT Diagram)
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Sample: 9-Methylpteroyl-L-glutamic acid

Dissolve in DMSO-d6
(Disrupts Stacking)

1H NMR Acquisition
(500+ MHz, 298K)

Check C9 Region
(4.0 - 5.0 ppm)

Singlet/Broad @ ~4.5 ppm
(Identity: Folic Acid)

No Methyl Signal

Singlet @ ~4.8 ppm +
Singlet @ 3.2 ppm (N-Me)

(Identity: Methotrexate)

N-Methyl Detected

Multiplet (C9-H) +
Doublet @ ~1.6 ppm (C9-Me)

(Identity: Ninopterin)

C-Methyl Detected

Click to download full resolution via product page

Caption: Logical decision tree for differentiating Ninopterin from Folic Acid and Methotrexate

based on C9/N10 spectral features.

Part 3: Comparative Spectral Analysis
The following data compares the chemical shifts (

) in DMSO-d6. Note that shifts may vary by

ppm depending on concentration and temperature.

The "Fingerprint" Region (C9 Bridge)
This is the definitive region for identification.
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Feature
Folic Acid
(Reference)

Methotrexate (N-
Me)

Ninopterin (C-Me)

C9-H Signal
Singlet/Broad (~4.49

ppm)
Singlet (~4.78 ppm)

Multiplet/Quartet (~4.6

- 4.9 ppm)

Methyl Signal Absent Singlet (~3.21 ppm) Doublet (~1.65 ppm)

Coupling None None Hz (C9-H to C9-Me)

Interpretation:

Ninopterin: Look for a doublet in the high-field aliphatic region (~1.65 ppm). This corresponds

to the methyl group attached to the C9 carbon. The C9 proton itself becomes a methine (CH)

and splits into a quartet (or complex multiplet due to adjacent N10-H coupling).

Methotrexate: The methyl is on the Nitrogen (

). It appears as a sharp singlet significantly downfield (~3.2 ppm) because it is attached to a
heteroatom, not a carbon.

Aromatic Pteridine Region
The oxidation state of the pteridine ring (C4-OH vs C4-NH2) affects the C7 proton.

Folic Acid / Ninopterin (C4-OH): The C7-H proton typically appears around 8.65 ppm.

Methotrexate (C4-NH2): The electron-donating amino group shields the ring slightly;

however, in practice, the C7-H often remains near 8.60 ppm, making it a poor discriminator

compared to the bridge region.

PABA Protons: The

-aminobenzoic acid moiety shows a characteristic AA'BB' system (two doublets) roughly at
6.6 ppm (H-3',5') and 7.6 ppm (H-2',6'). In Ninopterin, the C9-methyl group may cause a
slight steric shift in the H-2',6' protons compared to Folic Acid.

Glutamic Acid Moiety
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The L-glutamic acid tail is conserved across all three molecules.

-CH: ~4.3 ppm (Multiplet)

-CH2: ~1.9 - 2.1 ppm (Multiplet)

-CH2: ~2.3 ppm (Triplet/Multiplet)

Note on Chirality: Because Ninopterin has a chiral center at C9 and L-glutamate is chiral, you

may observe diastereomeric splitting in the glutamate signals if the Ninopterin sample is a

racemic mixture at C9. This appears as "doubled" peaks in the glutamate region, a feature

absent in pure L-Folic Acid.

Part 4: Advanced Verification (2D NMR)
If 1H NMR is ambiguous (e.g., due to impurities), use 2D correlations to confirm the

connectivity of the methyl group.

HMBC (Heteronuclear Multiple Bond Correlation)
Ninopterin: The Methyl protons (~1.65 ppm) will show a long-range coupling to:

C9 (Direct neighbor).

C6 (Pteridine ring).

C7 (Pteridine ring).

Methotrexate: The Methyl protons (~3.2 ppm) will show coupling to:

C10 (The N-Me carbon itself).

C9 (Bridge).

C1' (PABA ring). Crucially, MTX methyl protons generally do NOT couple strongly to the

Pteridine C6/C7 carbons.

Part 5: Stability & Storage
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Photosensitivity: Like all pteridines, Ninopterin is light-sensitive. NMR tubes should be

wrapped in foil if measurements exceed 1 hour.

Oxidation: The C9-N10 bond is susceptible to oxidative cleavage. If you observe a sharp

singlet at ~8.6 ppm (Pterin-6-aldehyde) and a loss of the PABA signals, the bridge has

cleaved.

Hygroscopicity: The glutamate tail attracts water. A large H2O peak at 3.33 ppm (in DMSO)

is common.
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To cite this document: BenchChem. [Comparative NMR Profiling: 9-Methylpteroyl-L-glutamic
acid (Ninopterin)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678936/docs#comparative-nmr-profiling-9-
methylpteroyl-l-glutamic-acid-ninopterin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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